Cas no 17103-66-1 (Benzoic acid,3,4,5-trihydroxy-, lithium salt (1:1))
17103-66-1 structure
Product Name:Benzoic acid,3,4,5-trihydroxy-, lithium salt (1:1)
CAS No:17103-66-1
MF:C7H5LiO5
MW:176.052602529526
CID:157013
PubChem ID:23678418
Update Time:2025-04-19
Benzoic acid,3,4,5-trihydroxy-, lithium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3,4,5-trihydroxy-, lithium salt (1:1)
- lithium gallate
- AG-E-20354
- AR-1J3224
- Benzoicacid, 3,4,5-trihydroxy-, monolithium salt (9CI)
- CTK4D3797
- EINECS 241-176-0
- Gallic acid, monolithium salt(8CI)
- lithium 3,4,5-trihydroxybenzoate
- Gallic acid lithium salt
- DTXSID40168996
- 17103-66-1
- NS00087057
- lithium;3,4,5-trihydroxybenzoate
- SCHEMBL109153
-
- Inchi: 1S/C7H6O5.Li/c8-4-1-3(7(11)12)2-5(9)6(4)10;/h1-2,8-10H,(H,11,12);/q;+1/p-1
- InChI Key: MNKMDLVKGZBOEW-UHFFFAOYSA-M
- SMILES: OC1=C(C=C(C(=O)[O-])C=C1O)O.[Li+]
Computed Properties
- Exact Mass: 175.02877
- Monoisotopic Mass: 176.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101A^2
Experimental Properties
- Density: g/cm3
- Boiling Point: 501.1°Cat760mmHg
- Flash Point: 271°C
- PSA: 100.82
- LogP: -0.50590
Benzoic acid,3,4,5-trihydroxy-, lithium salt (1:1) Related Literature
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1. Red and near infrared persistent luminescence nano-probes for bioimaging and targeting applicationsS. K. Singh RSC Adv. 2014 4 58674
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Yingchao Hu,Ruicheng Fu,Wenqiang Liu,Dingding Yao,Shuiping Yan J. Mater. Chem. A 2022 10 1706
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Marina Uzelac,Eva Hevia Chem. Commun. 2018 54 2455
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Marina Uzelac,Alberto Hernán-Gómez,David R. Armstrong,Alan R. Kennedy,Eva Hevia Chem. Sci. 2015 6 5719
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Tomohiko Nakajima,Kentaro Shinoda,Tetsuo Tsuchiya RSC Adv. 2014 4 19165
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